tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride

• IUPAC Name: tert-butyl 2,3,4,6-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride
• InChI: InChI=1S/C11H18N2O2.ClH/c1-11(2,3)15-10(14)13-6-8-4-12-5-9(8)7-13;/h12H,4-7H2,1-3H3;1H
• InChI Key: JJRPXOQSXGBENW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=C(C1)CNC2.Cl
• Molecular Formula: C11H19ClN2O2
• Molecular Weight: 246.73 g/mol
• CAS No.: 1208929-16-1

Description

Molecular Structure Analysis

The molecular formula of this compound is C11H19ClN2O2. The InChI code is 1S/C11H18N2O2.ClH/c1-11(2,3)15-10(14)13-6-8-4-12-5-9(8)7-13;/h12H,4-7H2,1-3H3;1H. This information can be used to deduce the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. It has a molecular weight of 246.74. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Organocatalysis and Synthesis

• The compound has been used in the organocatalyzed synthesis of related derivatives. For instance, tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate, prepared from Boc-tetramic acid and benzylidenemalononitrile, was synthesized using bifunctional noncovalent organocatalysts, resulting in a racemic mixture (Hozjan et al., 2023).

Influence on Morphology and Crystallinity

• The removal rate of solubilizing groups from derivatives of this compound influences its morphology and crystallinity. For instance, the study of “3,6-di(2,2′-bithiophen-5-yl)pyrrolo[3,4-c]pyrrole-1,4-(2H,5H)-dione” synthesized from its tert-butyl-substituted precursor revealed changes in grain size and crystallinity upon solubilizing group removal (Salammal et al., 2014).

Continuous Flow Synthesis

• The compound's tert-butyl ester derivatives have been used in the one-step continuous flow synthesis of pyrrole-3-carboxylic acids, utilizing the HBr generated in the Hantzsch reaction to hydrolyze the esters in situ (Herath & Cosford, 2010).

Role in Photochemical Reactions

• In photochemical studies, the flash vacuum pyrolysis of tert-butyl {[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino}acetate yielded 3-hydroxy-1H-pyrrole as a significant product. This demonstrates the compound's potential in synthesizing pyrrole derivatives through photochemical reactions (Hill et al., 2009).

Synthesis of Novel Derivatives

• The tert-butyl moiety has been used to direct selective substitutions in the synthesis of novel pyrrole carboxylic acid derivatives, such as 1-tert-butyl-4-nitro-1H-pyrrole-3-carboxylic acid (Nguyen et al., 2009).

Mechanism of Action

The mechanism of action of tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride is not specified in the search results. Its applications in drug discovery suggest it may interact with biological systems, but the specifics would depend on the context of its use.

Safety and Hazards

The safety information provided includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include wearing protective gloves and eye protection, and washing thoroughly after handling.